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(trifluoromethyl)picolinonitrile

Cat. No.: B1282822 Get Quote

An In-depth Technical Guide to the Physical Properties of 5-Amino-3-
(trifluoromethyl)picolinonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the known physical properties of 5-Amino-3-
(trifluoromethyl)picolinonitrile, a key intermediate in pharmaceutical synthesis. Due to its

role in the development of therapeutic agents, understanding its physical characteristics, such

as solubility and melting point, is crucial for process optimization, formulation, and quality

control.

Core Physical Properties
5-Amino-3-(trifluoromethyl)picolinonitrile is a heterocyclic organic compound.[1] Its

structure, featuring an amino group, a trifluoromethyl group, and a cyano group on a pyridine

ring, contributes to its specific physical and chemical characteristics.

Data Presentation: Physical Properties of 5-Amino-3-(trifluoromethyl)picolinonitrile

The following table summarizes the available quantitative data for 5-Amino-3-
(trifluoromethyl)picolinonitrile. It is important to note that some of these values are predicted

and may vary depending on the experimental conditions and purity of the sample.
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Property Value Source

Molecular Formula C₇H₄F₃N₃ [2][3][4]

Molecular Weight 187.12 g/mol [2][4][5][6]

Physical Form
White to Yellow to Gray to

Brown Solid
[5]

Melting Point Not available [3]

Boiling Point (Predicted) 362.2 ± 42.0 °C at 760 mmHg [2][3][7]

Density (Predicted) 1.45 ± 0.1 g/cm³ [2][7]

Aqueous Solubility Sparingly soluble in water

Experimental Protocols
While specific experimental protocols for determining the physical properties of 5-Amino-3-
(trifluoromethyl)picolinonitrile are not readily available in the public domain, standard

methodologies for organic compounds can be applied.

Melting Point Determination
The melting point of a crystalline solid is a critical indicator of its purity. A sharp melting range

typically suggests a high-purity compound, whereas a broad melting range often indicates the

presence of impurities.

Methodology: Capillary Melting Point Method

A common and reliable method for determining the melting point of a crystalline solid is the

capillary melting point technique.

Sample Preparation: A small amount of the finely powdered, dry 5-Amino-3-
(trifluoromethyl)picolinonitrile is packed into a thin-walled capillary tube, sealed at one

end.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which contains a

heating block and a thermometer or a digital temperature sensor.
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Heating: The sample is heated at a slow, controlled rate.

Observation: The temperature at which the solid first begins to melt and the temperature at

which the entire sample becomes a liquid are recorded. This range is reported as the melting

point.

Mandatory Visualization: Experimental Workflow for Melting Point Determination

Sample Preparation Measurement Result

Start: Obtain Dry Sample Grind to Fine Powder Pack into Capillary Tube Place in Melting
Point Apparatus Heat Slowly Observe Melting Record Temperature Range Report Melting Point

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.

Solubility Determination
Aqueous solubility is a fundamental property for any compound intended for pharmaceutical

applications, as it directly impacts bioavailability.

Methodology: Shake-Flask Method for Aqueous Solubility

The shake-flask method is a widely accepted technique for determining the thermodynamic

solubility of a compound.

Sample Preparation: An excess amount of solid 5-Amino-3-(trifluoromethyl)picolinonitrile
is added to a known volume of purified water in a sealed flask.

Equilibration: The flask is agitated (e.g., shaken or stirred) at a constant temperature for a

prolonged period (typically 24-48 hours) to ensure that equilibrium is reached between the

undissolved solid and the dissolved compound.

Phase Separation: The undissolved solid is separated from the solution by centrifugation

and/or filtration.
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Analysis: The concentration of the dissolved compound in the clear supernatant or filtrate is

determined using a suitable analytical technique, such as High-Performance Liquid

Chromatography (HPLC) or UV-Vis spectroscopy.

Mandatory Visualization: Experimental Workflow for Aqueous Solubility Determination

Sample Preparation Equilibration Analysis

Start: Weigh Excess Solid Add to Known
Volume of Water

Agitate at Constant
Temperature (24-48h)

Separate Solid and
Liquid Phases

Analyze Solute
Concentration Report Solubility

Click to download full resolution via product page

Caption: Workflow for Aqueous Solubility Determination.

Conclusion
The physical properties of 5-Amino-3-(trifluoromethyl)picolinonitrile presented in this guide

provide a foundational understanding for its use in research and development. While some

data are based on predictions, the outlined experimental protocols offer a clear path for the

empirical determination of its melting point and aqueous solubility. Accurate characterization of

these properties is essential for the successful application of this compound in the synthesis of

novel pharmaceuticals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. byjus.com [byjus.com]

2. uomus.edu.iq [uomus.edu.iq]

3. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1282822?utm_src=pdf-body-img
https://www.benchchem.com/product/b1282822?utm_src=pdf-body
https://www.benchchem.com/product/b1282822?utm_src=pdf-custom-synthesis
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://uomus.edu.iq/img/lectures21/MUCLecture_2023_121237253.pdf
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282822?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. How to Determine Solubility: 14 Steps (with Pictures) - wikiHow [wikihow.com]

5. store.astm.org [store.astm.org]

6. youtube.com [youtube.com]

7. teaching.ch.ntu.edu.tw [teaching.ch.ntu.edu.tw]

To cite this document: BenchChem. [Physical properties of 5-Amino-3-
(trifluoromethyl)picolinonitrile (solubility, melting point)]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1282822#physical-properties-of-5-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.wikihow.com/Determine-Solubility
https://store.astm.org/e1148-02.html
https://www.youtube.com/watch?v=lUaXqShBoZ4
https://teaching.ch.ntu.edu.tw/gclab/eng/wp-content/uploads/5_M20_Melting-pointRecrystallization.pdf
https://www.benchchem.com/product/b1282822#physical-properties-of-5-amino-3-trifluoromethyl-picolinonitrile-solubility-melting-point
https://www.benchchem.com/product/b1282822#physical-properties-of-5-amino-3-trifluoromethyl-picolinonitrile-solubility-melting-point
https://www.benchchem.com/product/b1282822#physical-properties-of-5-amino-3-trifluoromethyl-picolinonitrile-solubility-melting-point
https://www.benchchem.com/product/b1282822#physical-properties-of-5-amino-3-trifluoromethyl-picolinonitrile-solubility-melting-point
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1282822?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282822?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

